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Compound of Interest

Compound Name: D-Threoninol

Cat. No.: B2792197 Get Quote

Essential Safety and Handling Guide for D-
Threoninol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of D-Threoninol. Adherence to these procedures is critical for ensuring

laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Measures
When handling D-Threoninol, which is classified as causing skin and serious eye irritation, and

potentially respiratory irritation, the following personal protective equipment is mandatory.[1]

PPE Category Recommended Equipment

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection Nitrile rubber gloves and a lab coat.

Respiratory Protection
A particulate filter respirator may be necessary if

dust formation is likely.
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General Handling Procedures:

Work in a well-ventilated area to minimize inhalation of dust or fumes.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Store D-Threoninol in a cool, dry, and well-ventilated place in a tightly sealed container.[2]

Emergency Procedures: First Aid
Immediate and appropriate first aid is crucial in the event of exposure to D-Threoninol.

Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids.[3][4][5] Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[6] Remove contaminated

clothing. If irritation persists, seek medical

attention.

Inhalation

Move the individual to fresh air.[6] If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill and Disposal Plan
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Proper containment and disposal of D-Threoninol are essential to prevent environmental

contamination and ensure a safe laboratory environment.

Spill Cleanup Protocol:

Evacuate and Ventilate: Evacuate the immediate area of the spill and ensure adequate

ventilation.

Wear Appropriate PPE: Before cleaning up, don the required personal protective equipment.

Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid generating

dust. For liquid spills, use an inert absorbent material.

Collect and Store Waste: Place the spilled material and any contaminated absorbent into a

sealed, labeled container for disposal.

Clean the Area: Thoroughly clean the spill area with a suitable solvent, followed by soap and

water.

Disposal of D-Threoninol:

Dispose of unused D-Threoninol and any contaminated waste in accordance with local, state,

and federal regulations for non-hazardous chemical waste. Do not dispose of down the drain.

Experimental Workflow for Safe Handling and
Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of D-Threoninol.
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D-Threoninol Safe Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of D-Threoninol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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